Cas no 898773-75-6 ((2,4-difluorophenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone)

• Product Name: (2,4-difluorophenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone
• CAS No: 898773-75-6
• MF: C₁₉H₁₉F₂NO
• MW: 315.357072114944
• MDL: MFCD03842503
• CID: 871235
• PubChem ID: 24725220
• Update Time: 2025-04-19

(2,4-difluorophenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (2,4-difluorophenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone
• 2,4-DIFLUORO-2'-PIPERIDINOMETHYL BENZOPHENONE
• 2,4,6-TRICHLOROPHENOL SODIUM SALT
• 2,4-DIFLUORO-2'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• 898773-75-6
• MFCD03842503
• 2,4-DIFLUORO-2'-PIPERIDINOMETHYLBENZOPHENONE
• (2,4-Difluorophenyl){2-[(piperidin-1-yl)methyl]phenyl}methanone
• DTXSID80643616
• AKOS016020691

• MDL： MFCD03842503
• Inchi： 1S/C19H19F2NO/c20-15-8-9-17(18(21)12-15)19(23)16-7-3-2-6-14(16)13-22-10-4-1-5-11-22/h2-3,6-9,12H,1,4-5,10-11,13H2
• InChI Key： RATOVUMEHYHWOU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1=CC=CC=C1CN1CCCCC1)=O)F

Computed Properties

• Exact Mass: 315.14300
• Monoisotopic Mass: 315.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.11960